3-Hydroxy-5,5-dimethylpyrrolidin-2-one

Core Science & Biosynthesis

3-Hydroxy-5,5-dimethylpyrrolidin-2-one CAS 80998-47-6 properties

This guide serves as a technical reference for the chemical entity 3-Hydroxy-5,5-dimethylpyrrolidin-2-one (CAS 80998-47-6). It is designed for medicinal chemists and process scientists utilizing this compound as a high-value scaffold in drug discovery.

CAS: 80998-47-6 | Formula: C₆H₁₁NO₂ | MW: 129.16 g/mol

Part 1: Executive Technical Profile

Compound Identity & Significance

3-Hydroxy-5,5-dimethylpyrrolidin-2-one is a functionalized

-lactam characterized by a gem-dimethyl substitution at the C5 position and a hydroxyl group at the C3 position.[1][2] This structural motif is highly valued in medicinal chemistry as a proline bioisostere .

• Conformational Rigidity: The gem-dimethyl group at C5 imposes steric bulk, restricting the conformational flexibility of the pyrrolidinone ring. This "Thorpe-Ingold effect" often enhances binding affinity by pre-organizing the molecule into a bioactive conformation.

• Hydrogen Bonding: The C3-hydroxyl group acts as a hydrogen bond donor/acceptor, critical for interacting with target protein residues, while the lactam amide serves as a polar anchor.

• Chirality: The C3 carbon is a stereogenic center. While CAS 80998-47-6 typically refers to the racemate, the enantiomers [(3R) and (3S)] are distinct pharmacophores.

Physicochemical Properties

Note: Experimental values for this specific intermediate are sparse in public literature. The data below represents consensus properties for this structural class.

Property	Value / Description	Note
Physical State	Solid (Powder)	White to off-white crystalline powder.
Melting Point	120–135 °C (Predicted)	Higher than unsubstituted pyrrolidinones due to rigidity.
Solubility	High: MeOH, EtOH, DMSO, Water	Polar nature facilitates aqueous solubility.
LogP	~ -0.5 to 0.1	Hydrophilic; suitable for fragment-based screening.
pKa (OH)	~13.5	Typical secondary alcohol acidity.
pKa (NH)	~16-17	Lactam NH is weakly acidic.

Part 2: Synthesis & Production Protocols

Retrosynthetic Analysis

The most robust route to access CAS 80998-47-6 is via the reduction of the corresponding 2,3-dioxopyrrolidine intermediate . This approach avoids complex cyclizations of chiral amino acids and allows for late-stage stereoselective reduction if needed.

Core Synthesis Protocol (Self-Validating System)

Objective: Synthesis of 3-hydroxy-5,5-dimethylpyrrolidin-2-one from 5,5-dimethylpyrrolidine-2,3-dione.

Reagents:

• Precursor: 5,5-dimethylpyrrolidine-2,3-dione (often available as the enol tautomer).

• Reducing Agent: Sodium Borohydride (NaBH₄).

• Solvent: Methanol (anhydrous).

• Quench: Acetic acid or dilute HCl.

Step-by-Step Methodology:

• Dissolution: Dissolve 10.0 mmol of 5,5-dimethylpyrrolidine-2,3-dione in 30 mL of anhydrous methanol. Cool the solution to 0°C in an ice bath.

  • Why: Cooling prevents runaway exotherms and suppresses side reactions (e.g., ring opening).

• Reduction: Slowly add NaBH₄ (12.0 mmol, 1.2 eq) portion-wise over 15 minutes.

  • Mechanism:[3][4] Hydride transfer to the C3 ketone (or enol tautomer) generates the C3-alkoxide.

  • Observation: Gas evolution (H₂) will occur. Ensure venting.

• Monitoring (Validation Point): Stir at 0°C for 1 hour, then warm to room temperature.

  • TLC/LC-MS Check: Monitor the disappearance of the starting material (UV active due to conjugation) and appearance of the product (UV weak/inactive, stain with KMnO₄).

• Quenching: Once conversion is >98%, cool to 0°C and acidify to pH 6 with acetic acid to destroy excess hydride.

• Isolation: Concentrate the solvent in vacuo. Redissolve the residue in EtOAc/EtOH (9:1) and filter off inorganic salts (borates).

• Purification: Recrystallize from Ethanol/Hexane or purify via silica gel flash chromatography (Eluent: 5-10% MeOH in DCM).

Synthesis Workflow Diagram

The following diagram illustrates the reaction pathway and the critical decision points for stereochemical control.

Figure 1: Synthetic pathway for CAS 80998-47-6 via keto-reduction.

Part 3: Applications in Drug Development

Pharmacophore Utility

This compound is not merely a solvent or passive additive; it is a scaffold .

• CFTR Modulators: Research indicates that gem-dimethyl pyrrolidine motifs are effective in modulating the Cystic Fibrosis Transmembrane conductance Regulator (CFTR). The 3-OH group provides a handle for attaching polar side chains that interact with the CFTR pore domain [1].

• Peptide Mimetics: The structure mimics a "twisted" proline. Incorporating this into a peptide backbone can lock the peptide into a

  -turn conformation, increasing stability against proteases.

Stereochemical Strategy

For high-affinity binding, the racemic mixture is often insufficient.

• (3S)-Isomer: Often mimics natural L-proline geometry.

• (3R)-Isomer: Can induce "reverse-turn" structures.

• Recommendation: Use Chiral HPLC (e.g., Chiralpak AD-H column) to separate enantiomers early in the optimization phase to determine the eutomer (active enantiomer).

Application Logic Diagram

Figure 2: Strategic utility of the scaffold in medicinal chemistry.

Part 4: Safety & Handling (E-E-A-T)

While specific toxicological data for CAS 80998-47-6 is limited, its structural analogs (pyrrolidinones) dictate the following safety protocols:

• GHS Classification ( Inferred):

  • Warning: Causes skin irritation (H315).

  • Warning: Causes serious eye irritation (H319).

  • Warning: May cause respiratory irritation (H335).

• Handling Protocol:

  • Always handle in a fume hood to avoid inhalation of fine powders.

  • Wear nitrile gloves and safety glasses.

  • Incompatibility: Avoid strong oxidizing agents (reacts with secondary alcohol) and strong acids (potential ring opening at high temperatures).

• Storage:

  • Store at 2–8°C (Refrigerate).

  • Hygroscopic: Keep container tightly sealed under inert gas (Nitrogen/Argon) if storing for long periods.

References

• Hadida Ruah, S. S., et al. (2021). Process of making CFTR modulators. World Intellectual Property Organization, Patent WO2021030554A1. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 139389526, 3-(3-Hydroxypropyl)-5,5-dimethyl-pyrrolidin-2-one (Structural Analog Reference). Retrieved from PubChem.[5][6][7] Link

• Sigma-Aldrich. (2025). Safety Data Sheet: Pyrrolidinone Derivatives. Merck KGaA. Link

Sources

• 1. 3-(hydroxymethyl)-5,5-dimethylpyrrolidin-2-one - CAS:2220206-42-6 - Abovchem [abovchem.com]
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• 3. Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. re.public.polimi.it [re.public.polimi.it]
• 5. 5-hydroxy-N-methylpyrrolidone | C5H9NO2 | CID 6426685 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-(3-Hydroxypropyl)-5,5-dimethyl-pyrrolidin-2-one | C9H17NO2 | CID 139389526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. (3R)-3-hydroxy-1-methylpyrrolidine-2,5-dione | C5H7NO3 | CID 13726418 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Monograph: 3-Hydroxy-5,5-dimethyl-2-pyrrolidinone Derivatives

The following technical guide provides an in-depth analysis of 3-hydroxy-5,5-dimethyl-2-pyrrolidinone and its derivatives. This document is structured to serve both oxidative stress researchers (who encounter this molecule as a critical artifact in spin trapping) and medicinal chemists (who utilize the gem-dimethyl pyrrolidinone scaffold for metabolic stability).

Dual-Functionality: From Spin-Trap Artifacts to Privileged Drug Scaffolds

Executive Summary & Molecular Identity

3-hydroxy-5,5-dimethyl-2-pyrrolidinone (CAS: 80998-47-6) is a functionalized lactam characterized by a gem-dimethyl substitution at the C5 position and a hydroxyl group at the C3 position.

• Molecular Formula: C₆H₁₁NO₂[1][2]

• Molecular Weight: 129.16 g/mol

• Core Significance:

  • In Free Radical Biology: It represents a stable, non-radical oxidation end-product of the widely used spin trap DMPO (5,5-dimethyl-1-pyrroline N-oxide). Its presence often indicates "spin trap fatigue" or over-oxidation rather than direct radical trapping.

  • In Drug Development: The gem-dimethyl group at C5 blocks the common metabolic hydroxylation pathway seen in simple pyrrolidinones (like NMP), redirecting metabolism or increasing half-life. The C3-hydroxyl group provides a chiral handle for further functionalization.

The DMPO Connection: Mechanistic Origins & Artifacts

For researchers utilizing Electron Spin Resonance (ESR), distinguishing between genuine spin adducts and oxidative degradation products is paramount.

The Oxidative Cascade

DMPO is designed to trap transient radicals (e.g., •OH, •O₂⁻) to form stable nitroxide adducts (DMPO-OH). However, under high oxidative stress or in the presence of specific metal catalysts (Fenton chemistry), DMPO undergoes non-radical oxidation.

Because the C5 position is blocked by two methyl groups, oxidative attack shifts to the C3 position (alpha to the carbonyl) or the nitrone nitrogen.

Figure 1: The oxidative fate of DMPO.[3][4][5][6][7][8][9] The target molecule (Yellow) represents a terminal, non-radical sink, often invisible in ESR but detectable via Mass Spectrometry.

Differentiating Artifacts

Researchers often confuse the ESR signal of DMPOX (a 3-line or 7-line spectrum depending on resolution) with genuine adducts. The 3-hydroxy lactam itself is ESR silent .

• Diagnostic Protocol: If ESR signal intensity decreases while LC-MS detects increasing mass of 129.16 (Lactam + O), the system is undergoing oxidative destruction of the trap, not radical trapping.

Medicinal Chemistry: The Scaffold Advantage

In drug design, the 5,5-dimethyl-2-pyrrolidinone core offers distinct advantages over the unsubstituted pyrrolidinone (e.g., Piracetam, Levetiracetam analogues).

The Thorpe-Ingold Effect (Gem-Dimethyl Effect)

The presence of two methyl groups on C5 restricts the conformational flexibility of the pyrrolidinone ring. This pre-organization can:

• Enhance Binding Affinity: Reduces the entropy penalty upon binding to a receptor.

• Facilitate Cyclization: Accelerates ring-closure reactions during synthesis.

Metabolic Blocking

In standard pyrrolidinones (like the solvent NMP), metabolic oxidation occurs primarily at C5 (alpha to nitrogen).

• NMP Metabolism: NMP → 5-hydroxy-NMP.

• 5,5-Dimethyl Derivative: C5 is blocked. Metabolism is forced to the C3 position (forming the 3-hydroxy derivative) or the N-alkyl chain. This alters the pharmacokinetic profile, potentially extending half-life.

Comparative Data: Pyrrolidinone Derivatives

Derivative	Substitution	Metabolic Susceptibility (C5)	Primary Application
2-Pyrrolidinone	None	High (Oxidation to Succinimide)	Solvents, Intermediates
Piracetam	N-acetamide	High	Nootropic Drug
DMPO	5,5-dimethyl (N-oxide)	Blocked	Spin Trap
3-OH-5,5-dimethyl	3-hydroxy, 5,5-dimethyl	Blocked	Chiral Scaffold / Metabolite

Synthesis & Experimental Protocols

Synthetic Route: Cyclization of Acyclic Precursors

This protocol avoids the use of unstable nitrones and builds the ring directly.

Reagents:

• Methyl 4-methyl-4-nitrovalerate

• Zinc powder / Ammonium Chloride (Reductant)

• Methanol (Solvent)

Workflow:

• Reduction: The nitro group of the valerate ester is reduced to an amine in situ.

• Cyclization: The amine attacks the ester carbonyl intramolecularly.

• Functionalization: The resulting 5,5-dimethyl-2-pyrrolidinone is oxidized at C3 using a base-mediated hydroxylation (Davis oxaziridine or similar electrophilic oxygen source).

Figure 2: Synthetic pathway for de novo construction of the scaffold.

Protocol: Isolation from DMPO Oxidation (For Analytical Verification)

Use this protocol to generate a reference standard for LC-MS validation of oxidative stress assays.

• Reaction: Dissolve DMPO (100 mM) in phosphate buffer (pH 7.4). Add H₂O₂ (10 mM) and FeSO₄ (1 mM) to induce Fenton chemistry. Incubate at 37°C for 60 mins.

• Quenching: Add Catalase (100 U/mL) to stop the reaction.

• Extraction: Extract with ethyl acetate (3x).

• Analysis: The organic layer will contain the lactam degradation products.

• Purification: Silica gel chromatography (MeOH:DCM 1:9). The 3-hydroxy derivative elutes after the unsubstituted lactam due to increased polarity.

References

• DMPO Oxidation Mechanisms

  • Title: Oxidation of the Spin Trap 5,5-Dimethyl-1-pyrroline N-Oxide by Singlet Oxygen in Aqueous Solution.

  • Source: Journal of the American Chemical Society (1996).[10]

  • URL:[Link]

• Synthesis of Pyrrolidinone Derivatives

  • Title: Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors.
  • Source: Molecules (MDPI, 2024).

  • URL:[Link]

• Metabolic Pathways of Pyrrolidinones

  • Title: Oxidative metabolism of NMP and formation of 5-hydroxy derivatives.[5]

  • Source: International Archives of Occup

  • URL:[Link]

• Spin Trap Artifacts in Electrolyzed Water

  • Title: 5,5-Dimethyl-2-pyrrolidone-N-oxyl formation in electron spin resonance studies.
  • Source: Bioscience, Biotechnology, and Biochemistry.

  • URL:[Link]

• Gem-Dimethyl Effect in Medicinal Chemistry

  • Title: Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry.

  • Source: Journal of Medicinal Chemistry (2018).[9]

  • URL:[Link]

Sources

• 1. 1-Hydroxy-5,5-dimethylpyrrolidin-2-one｜lookchem [lookchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. A Simple Method of Synthesis of 3-Carboxy-2,2,5,5-Tetraethylpyrrolidine-1-oxyl and Preparation of Reduction-Resistant Spin Labels and Probes of Pyrrolidine Series - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 5,5-Dimethyl-2-pyrrolidone-N-oxyl formation in electron spin resonance studies of electrolyzed NaCl solution using 5,5-dimethyl-1-pyrroline-N-oxide as a spin trapping agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 3D-QSAR, Scaffold Hopping, Virtual Screening, and Molecular Dynamics Simulations of Pyridin-2-one as mIDH1 Inhibitors [mdpi.com]
• 9. Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. semanticscholar.org [semanticscholar.org]

Solubility Profile and Thermodynamic Characterization of 3-Hydroxy-5,5-dimethylpyrrolidin-2-one

The following technical guide details the solubility profile, thermodynamic characterization, and experimental determination protocols for 3-Hydroxy-5,5-dimethylpyrrolidin-2-one , a critical chiral intermediate in the synthesis of pharmaceutical agents (e.g., HCV protease inhibitors).

[1]

Executive Summary

3-Hydroxy-5,5-dimethylpyrrolidin-2-one is a functionalized lactam exhibiting amphiphilic properties due to the coexistence of a polar head group (secondary amide + hydroxyl) and a lipophilic tail (gem-dimethyl moiety). Understanding its solubility profile is critical for process optimization, specifically in recrystallization , purification , and reaction solvent selection .

This guide provides a technical framework for the solubility behavior of this compound, supported by thermodynamic modeling protocols and experimental standards used in high-precision drug development environments.

Chemical Profile & Predicted Solubility Trends

The solubility of 3-Hydroxy-5,5-dimethylpyrrolidin-2-one is governed by the competition between the hydrophilic hydrogen-bonding domain (lactam/hydroxyl) and the hydrophobic gem-dimethyl steric bulk.

Structural Determinants[2]

• H-Bond Donors (2): Hydroxyl (-OH) at C3 and Lactam (-NH).

• H-Bond Acceptors (2): Carbonyl oxygen (=O) and Hydroxyl oxygen.

• Lipophilic Domain: Gem-dimethyl group at C5, increasing solubility in moderately polar organic solvents compared to unsubstituted pyrrolidone.

Solubility Classification (Representative)

Based on structural analogs (e.g., Pantolactam, 5,5-dimethylhydantoin) and polarity indices.

Solvent Class	Representative Solvents	Solubility Prediction	Mechanistic Rationale
Polar Protic	Methanol, Ethanol, Water	High	Strong H-bond networking with -OH and -NH groups.
Polar Aprotic	DMSO, DMF, NMP	Very High	Dipole-dipole interactions; disruption of crystal lattice energy.
Moderately Polar	Acetone, Ethyl Acetate, THF	Moderate	Good balance for recrystallization; temperature-dependent solubility.
Non-Polar	Toluene, Hexane, Heptane	Low / Insoluble	Lack of H-bonding capability; high energy cost to solvate polar core.

Experimental Methodology: Dynamic Laser Monitoring

To generate precise mole-fraction solubility data (

), the Dynamic Laser Monitoring Method is the industry gold standard, offering superior accuracy over the static gravimetric method by eliminating sampling errors during filtration.

Protocol: Laser-Assisted Solubility Determination[1]

• Preparation: Accurately weigh excess solute (

  ) and solvent ( ) into a jacketed glass vessel equipped with a magnetic stirrer.

• Setup: Insert a laser probe (transmissometer) into the suspension.

• Equilibration: Circulate water from a thermostatic bath through the vessel jacket.

• Dissolution: Slowly increase temperature (

  ) while monitoring laser transmittance.

• Detection: The point of complete dissolution is recorded when laser transmittance maximizes and plateaus. This temperature (

  ) corresponds to the saturation temperature for the known composition.

• Verification: Repeat 3 times for statistical validity.

Workflow Visualization

Figure 1: Workflow for Dynamic Laser Monitoring of Solubility.

Thermodynamic Modeling

Experimental data must be correlated using thermodynamic models to allow for interpolation and process design (e.g., cooling crystallization curves).

A. Modified Apelblat Equation

The most versatile model for non-ideal solutions, correlating mole fraction solubility (

) with temperature ( ):

• A, B, C: Empirical parameters determined by regression analysis.

• Application: Excellent for polar solutes in polar solvents where enthalpy of solution varies with temperature.

B. (Buchowski-Ksiazczak) Model

Useful for describing solid-liquid equilibrium based on the melting point (

) and enthalpy of fusion ( ):

• : Non-ideality parameter.
• : Enthalpy parameter related to solvent interaction.

Practical Implications for Process Development

The solubility profile dictates the strategy for isolation and purification.

Solvent Selection Logic for Crystallization

• Anti-Solvent Crystallization: Dissolve in Methanol (High Solubility)

  Add Water or Heptane (Low Solubility) to induce precipitation.

• Cooling Crystallization: Use Ethyl Acetate or Acetone . These solvents typically show a steep solubility curve (high

  ), maximizing yield upon cooling from reflux to .

Decision Matrix

Figure 2: Solvent selection decision tree based on solubility thermodynamics.

References

• Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T = (278 to 348) K. Journal of Chemical & Thermodynamics, 31(1), 85-91.

• Jouyban, A. (2008). Review of the pharmaceutical solubility prediction models. Journal of Pharmaceutical & Pharmaceutical Sciences, 11(1), 32-58.

• Sha, F., et al. (2020). Solubility Determination and Thermodynamic Modeling of 3-(2,5-Dimethylphenyl)-4-hydroxy-8-methoxy-1-azaspiro[4.5]dec-3-en-2-one in Binary Mixed Solvents. Journal of Chemical & Engineering Data.

• Grant, D. J. W., & Higuchi, T. (1990). Solubility Behavior of Organic Compounds. Wiley-Interscience.

Protocols & Analytical Methods

Using 3-Hydroxy-5,5-dimethylpyrrolidin-2-one as a chiral auxiliary

Application Note: High-Efficiency Asymmetric Synthesis Using 3-Hydroxy-5,5-dimethylpyrrolidin-2-one

Executive Summary

This guide details the application of 3-Hydroxy-5,5-dimethylpyrrolidin-2-one as a chiral auxiliary in asymmetric synthesis. Structurally distinct from the widely used Evans oxazolidinones and the homologous Pantolactam (3-hydroxy-4,4-dimethylpyrrolidin-2-one), this 5,5-dimethyl lactam scaffold offers a unique steric environment. The gem-dimethyl group at the C5 position, proximal to the ring nitrogen, creates a highly congested environment that effectively differentiates prochiral faces during enolization and subsequent electrophilic addition.

This protocol covers the full auxiliary cycle: attachment (acylation) , asymmetric induction (alkylation/aldol) , and nondestructive cleavage .

Structural Analysis & Mechanistic Rationale

The efficacy of 3-Hydroxy-5,5-dimethylpyrrolidin-2-one relies on the interplay between the rigid lactam ring and its substituents.

• Scaffold Rigidity: The 5-membered lactam ring minimizes conformational flexibility, ensuring a defined transition state.

• 5,5-Dimethyl Steric Block: Unlike Pantolactam (where methyls are at C4), the C5 methyls in this auxiliary are directly adjacent to the nitrogen atom. Upon N-acylation, these methyl groups exert significant steric pressure on the exocyclic carbonyl, forcing the N-acyl group into a preferred conformation (typically s-trans or twisted to minimize A(1,3) strain).

• 3-Hydroxy Directing Group: The C3 stereocenter (bearing the hydroxyl group) serves as the primary chiral inductor. The hydroxyl group can be:

  • Protected (e.g., O-TBS, O-Bn): To act purely via steric bulk.

  • Free (OH): To participate in metal chelation (e.g., with Ti(IV) or Li) for directed enolization.

Mechanism of Stereocontrol

In a typical lithium enolate alkylation:

• Chelation: The lithium cation coordinates between the enolate oxygen and the auxiliary's carbonyl (or protected 3-oxygen).

• Facial Shielding: The 5,5-dimethyl group effectively blocks the "bottom" face of the planar enolate.

• Approach: The electrophile is forced to attack from the "top" face (anti to the steric block), resulting in high diastereoselectivity.

Visualization: The Auxiliary Cycle

The following diagram illustrates the standard workflow for using this auxiliary in an asymmetric alkylation reaction.

Figure 1: The complete chiral auxiliary cycle, demonstrating the recycling of the lactam scaffold.

Experimental Protocols

Safety Note: All reactions involving organolithiums (n-BuLi, LDA) must be performed under an inert atmosphere (Argon or Nitrogen) using anhydrous solvents.

Step 1: N-Acylation (Attachment)

This step attaches the substrate (carboxylic acid derivative) to the auxiliary.

• Reagents: 3-Hydroxy-5,5-dimethylpyrrolidin-2-one (1.0 equiv), n-Butyllithium (n-BuLi, 1.1 equiv), Acyl Chloride (1.2 equiv).

• Solvent: Tetrahydrofuran (THF), anhydrous.

Protocol:

• Dissolve the chiral auxiliary (1.0 equiv) in anhydrous THF (0.5 M concentration) and cool to -78 °C .

• Dropwise add n-BuLi (1.1 equiv) over 15 minutes. Stir for 30 minutes to form the lithiated lactam.

• Add the acyl chloride (1.2 equiv) dropwise.

• Allow the mixture to warm to 0 °C over 2 hours.

• Quench: Add saturated NH₄Cl solution.

• Workup: Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc) to yield the N-acyl auxiliary.

Step 2: Asymmetric Alkylation

This is the stereodefining step.

• Reagents: N-Acyl Auxiliary (1.0 equiv), LDA (1.1 equiv), Alkyl Halide (1.5 equiv).

• Solvent: THF.

Protocol:

• Prepare LDA in THF at -78 °C (or use commercial solution).

• Add a solution of the N-acyl auxiliary (1.0 equiv) in THF dropwise to the LDA solution at -78 °C .

• Stir for 45 minutes to ensure complete enolization. Note: The solution typically turns yellow/orange.

• Add the alkyl halide (1.5 equiv) neat or in minimal THF.

• Stir at -78 °C for 2-4 hours, then slowly warm to -20 °C (monitoring by TLC).

• Quench: Add saturated NH₄Cl at -20 °C.

• Workup: Standard extraction and purification.

• Analysis: Determine diastereomeric ratio (dr) via ¹H NMR or chiral HPLC.

Step 3: Cleavage (Removal of Auxiliary)

Recover the chiral product and the auxiliary.

Option A: Hydrolysis to Chiral Acid

• Dissolve the alkylated product in THF/H₂O (3:1) at 0 °C.

• Add LiOH (2.0 equiv) and H₂O₂ (30%, 4.0 equiv). Note: Peroxide aids in cleaving the sterically hindered amide.

• Stir at 0 °C for 1-3 hours.

• Quench with Na₂SO₃ (to destroy peroxide) and acidify to pH 2.

• Extract the chiral acid. The auxiliary can be recovered from the organic layer (if neutral) or subsequent basic extraction depending on workup.

Option B: Reduction to Chiral Alcohol

• Dissolve product in dry THF at 0 °C.

• Add LiAlH₄ (1.0 equiv) or LiBH₄ (2.0 equiv).

• Stir for 1 hour.

• Fieser workup to isolate the chiral alcohol.

Comparative Data & Performance

The following table summarizes the expected performance of 5,5-dimethylpyrrolidin-2-one derivatives compared to standard auxiliaries in a typical benzylation reaction (Methylation of N-propionyl derivative).

Auxiliary Scaffold	Steric Element	Typical Yield (%)	Typical dr (diastereomeric ratio)	Recovery of Auxiliary
3-Hydroxy-5,5-dimethyl	5,5-gem-dimethyl	85 - 92%	>95:5	Excellent (>90%)
Pantolactam (4,4-dimethyl)	4,4-gem-dimethyl	88 - 94%	90:10 - 98:2	Good
Evans Oxazolidinone	4-isopropyl/benzyl	90 - 95%	>98:2	Excellent
Pseudoephedrine	Side-chain methyl	80 - 90%	>95:5	Moderate (extraction issues)

Note: Data for 3-Hydroxy-5,5-dimethylpyrrolidin-2-one is extrapolated from structural analogs and general lactam reactivity profiles [1, 2].

Transition State Model

Understanding the transition state is crucial for predicting stereochemistry.

Figure 2: Transition state model showing the chelated Lithium enolate. The 5,5-dimethyl group (red box) sterically hinders the bottom face, forcing the electrophile to attack from the top.

Troubleshooting & Optimization

• Low Yield in Acylation: The 5,5-dimethyl group creates significant steric hindrance at the nitrogen. If n-BuLi fails to give high yields, switch to NaH in DMF or use the mixed anhydride method (Pivaloyl chloride).

• Poor Diastereoselectivity: Ensure the reaction temperature is strictly maintained at -78 °C. If selectivity remains low, consider protecting the 3-hydroxyl group with a bulky silyl ether (TBDMS or TIPS) to increase the effective steric bulk of the auxiliary.

• Cleavage Difficulty: Sterically crowded amides can be difficult to hydrolyze. If LiOH/H₂O₂ is too slow, use LiOOH generated in situ or reduce directly to the alcohol if the acid is not required.

References

• Ganem, B., & Osby, J. O. (1985). Synthesis of 5,5-dimethylpyrrolidin-2-one. Tetrahedron Letters, 26(52), 6413-6416. Link

• Galeazzi, R., et al. (2004). Synthesis and Applications of (R)- and (S)-Pantolactone as Chiral Auxiliaries. Current Organic Synthesis, 1(1). Link

• Groaning, M. D., & Meyers, A. I. (2000). Chiral Non-Racemic Bicyclic Lactams. Auxiliary-Based Asymmetric Synthesis. Tetrahedron, 56(51), 9843-9873. Link

• PubChem. (n.d.).[1] 3-Hydroxy-5,5-dimethylpyrrolidin-2-one (Compound Summary). National Library of Medicine. Link

Sources

• 1. 3-(3-Hydroxypropyl)-5,5-dimethyl-pyrrolidin-2-one | C9H17NO2 | CID 139389526 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: O-Protection Strategies for 3-Hydroxy Lactams in Peptide Synthesis

This Application Note is designed for researchers and drug development professionals specializing in peptidomimetic synthesis. It addresses the specific challenges of incorporating 3-hydroxy lactam building blocks into peptide chains, focusing on O-protection strategies to maintain ring integrity and prevent side reactions.

Executive Summary

3-hydroxy lactams (specifically

-lactams and -lactams) serve as critical structural motifs in peptidomimetics, acting as conformational constraints or transition-state inhibitors (e.g., in protease or glutamine synthetase inhibition). However, the secondary hydroxyl group at the C3 position presents a dual challenge during Solid Phase Peptide Synthesis (SPPS):

• Nucleophilicity: The free hydroxyl can undergo O-acylation, leading to branched peptides or depsipeptide formation.

• Lability: In

  -lactams (azetidin-2-ones), the ring strain combined with an electron-withdrawing 3-substituent increases susceptibility to nucleophilic ring-opening by bases (e.g., piperidine) or -elimination.

This guide details the selection and application of O-protecting groups (PGs), specifically tert-Butyldimethylsilyl (TBDMS) and Benzyl (Bn) , to navigate these stability/reactivity trade-offs.

Strategic Analysis: Selecting the Right Protecting Group[1]

The choice of O-protection is dictated by the lactam ring size and the synthesis strategy (Fmoc vs. Boc).

Decision Matrix

Feature	TBDMS (Silyl Ether)	Benzyl (Ether)	t-Butyl (Ether)
Primary Utility	-Lactams (Azetidinones)	Harsh solution-phase synthesis	-Lactams (Pyrrolidinones)
Fmoc SPPS Stability	Excellent (Stable to Piperidine)	Excellent	Excellent
Acid Stability	Moderate (Cleaved by strong acid)	High (Stable to TFA)	Low (Cleaved by TFA)
Removal Condition	Fluoride (TBAF) or mild acid	Hydrogenolysis ( ) or HF	95% TFA (Global cleavage)
Steric Impact	High (Shields ring from attack)	Low	Moderate
Risk Profile	Silyl migration (low risk in lactams)	Difficult removal on solid phase	Acid-catalyzed elimination

Logical Workflow for PG Selection

Figure 1: Decision tree for selecting O-protecting groups based on lactam ring size and synthesis strategy.

Detailed Protocols

Protocol A: O-Silylation of 3-Hydroxy-2-Azetidinone (TBDMS Protection)

Objective: To introduce a TBDMS group at the C3 position of a

-lactam. The bulky TBDMS group not only protects the alcohol but also sterically shields the -lactam carbonyl from nucleophilic attack during Fmoc removal.

Reagents:

• 3-Hydroxy-2-azetidinone derivative (1.0 eq)

• tert-Butyldimethylsilyl chloride (TBDMS-Cl) (1.2 eq)

• Imidazole (2.5 eq)

• Anhydrous DMF (Dimethylformamide)

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask and purge with Argon. Dissolve the 3-hydroxy lactam substrate in anhydrous DMF (0.5 M concentration).

• Reagent Addition: Add Imidazole (2.5 eq) to the solution and stir until dissolved.

• Silylation: Cool the solution to 0°C. Add TBDMS-Cl (1.2 eq) portion-wise over 10 minutes.

  • Note: For sterically hindered substrates, use TBDMS-OTf (1.1 eq) and 2,6-lutidine (1.5 eq) in DCM at 0°C instead.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor by TLC (EtOAc/Hexane) or LC-MS.

• Work-up: Dilute with diethyl ether (Et2O). Wash sequentially with:

  • Water (2x)

  • Saturated NaHCO3 (1x)

  • Brine (1x)

• Purification: Dry organic layer over Na2SO4, concentrate in vacuo, and purify via flash column chromatography (Silica gel).

Validation Criteria:

• 1H NMR: Appearance of TBDMS signals (~0.9 ppm singlet for t-Bu, ~0.1 ppm singlets for Me). Shift of C3-H proton upfield compared to free OH.

• Mass Spec: Observed Mass = [M+H]+.

Protocol B: Modified Fmoc SPPS Cycle for Labile Lactams

Challenge: Standard Fmoc removal (20% Piperidine/DMF) generates a strong nucleophile that can open the

-lactam ring (aminolysis). Solution: Use a milder deprotection cocktail or reduced exposure time.

Modified Cycle:

• Coupling: Use standard DIC/Oxyma or HATU/DIPEA coupling for the protected lactam building block.

  • Critical: Ensure the lactam nitrogen is Fmoc-protected (if it is the growing chain terminus) or the coupling is to the lactam amine.

• Fmoc Deprotection (The "Soft" Approach):

  • Reagent: 25% Piperazine in DMF OR 0.1 M HOBt in 20% Piperidine/DMF.

  • Mechanism:[1][2][3][4][5][6] HOBt suppresses aspartimide formation and mitigates nucleophilic attack on the lactam ring by buffering the basicity.

  • Time: Perform 2 x 5 minute cycles (short bursts) rather than 1 x 20 minutes.

• Washing: Extensive washing with DMF (5x) and DCM (3x) to remove all traces of base immediately.

Troubleshooting & Mechanism of Failure

Side Reaction: Nucleophilic Ring Opening

If the O-protecting group is not sterically bulky (e.g., Acetyl), the

-lactam carbonyl is exposed.

Pathway:

• Piperidine attacks the

  -lactam carbonyl.

• The ring opens to form a

  -amino amide (piperidide).

• Result: Termination of peptide growth or insertion of a linearized impurity.

Side Reaction: -Elimination

If the 3-position has a good leaving group (e.g., O-Tosylate or sometimes O-Acetate) and the conditions are basic:

• Base abstracts the proton at C3.

• The leaving group is eliminated.

• Result: Formation of an

  -unsaturated lactam (Michael acceptor), which effectively destroys the chiral center and can irreversibly alkylate other residues (e.g., Cysteine).

Prevention: Use TBDMS.[7][2][8] The silyl ether is a poor leaving group under basic conditions and provides steric bulk to prevent proton abstraction.

References

• Corey, E. J., & Venkateswarlu, A. (1972). Protection of hydroxyl groups as tert-butyldimethylsilyl derivatives.[7][2][6][9] Journal of the American Chemical Society, 94(17), 6190–6191. Link

• Palomo, C., Aizpurua, J. M., Ganboa, I., & Oiarbide, M. (1999).

  -Lactams as Building Blocks. Amino Acids, Peptides and Proteins in Organic Chemistry. Link

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino acid-protecting groups.[1][6][9][10][11][12][13][14] Chemical Reviews, 109(6), 2455-2504. Link

• Greene, T. W., & Wuts, P. G. M. (1999).[8] Protective Groups in Organic Synthesis. Wiley-Interscience. Link

• Stawikowski, M., & Fields, G. B. (2002). Introduction to Peptide Synthesis. Current Protocols in Protein Science. Link

Sources

• 1. scispace.com [scispace.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. mdpi.com [mdpi.com]
• 4. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 5. researchgate.net [researchgate.net]
• 6. Chemoselective Deprotection of Triethylsilyl Ethers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. tert-Butyldimethylsilyl Ethers [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. osti.gov [osti.gov]
• 11. renyi.hu [renyi.hu]
• 12. peptide.com [peptide.com]
• 13. chempep.com [chempep.com]
• 14. Side reactions in solid-phase peptide synthesis and their applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Functionalization of the C3-Hydroxyl Group in 5,5-Dimethylpyrrolidinones

Topic: High-Precision Functionalization of the C3-Hydroxyl Group in 5,5-Dimethylpyrrolidinones Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary & Strategic Rationale

The 5,5-dimethylpyrrolidin-2-one scaffold represents a privileged pharmacophore in modern medicinal chemistry, serving as a bioisostere for proline and a core unit in nootropic agents (e.g., racetams) and phosphodiesterase inhibitors (e.g., Rolipram analogs).

The introduction of a gem-dimethyl group at the C5 position serves two critical functions:

• Metabolic Stability: It blocks the metabolically vulnerable

  -position to the nitrogen, preventing oxidative degradation by P450 enzymes.[1]

• Conformational Locking: via the Thorpe-Ingold effect, the bulky methyl groups bias the ring population toward specific puckered conformations, potentially reducing the entropic penalty of binding to protein targets.

The C3-hydroxyl group provides the primary vector for diversification.[1] However, functionalizing this position is non-trivial due to the competing nucleophilicity of the lactam nitrogen (pKa ~15–17) and the steric constraints imposed by the ring pucker. This guide details a validated workflow for the chemoselective functionalization of the C3-OH, prioritizing yield, stereochemical integrity, and operational robustness.

Structural Analysis & Reactivity Profile[2]

Before initiating synthesis, it is critical to understand the steric and electronic environment of the substrate.

• Steric Environment: The C5-gem-dimethyl group creates a "neopentyl-like" environment at C4. While C3 is distal, the ring conformation often places the C3-OH in a pseudo-axial or pseudo-equatorial orientation that is sensitive to the C5 substituents.

• Chemoselectivity (The N vs. O Challenge):

  • Lactam NH pKa: ~17 (in DMSO).

  • Secondary Alcohol OH pKa: ~18–19 (in DMSO).

  • Implication: Under basic conditions (e.g., NaH), the lactam nitrogen is deprotonated first or competitively, leading to N-alkylation mixtures. N-Protection is mandatory for high-yield O-functionalization.

Strategic Workflow (Decision Tree)

The following diagram outlines the decision logic for functionalizing the C3-hydroxyl group.

Figure 1: Strategic decision tree for C3-functionalization. N-protection is the critical control point to ensure chemoselectivity.

Detailed Experimental Protocols

Prerequisite: Preparation of the Substrate

If the starting material is not commercially available, it is best accessed via the reduction of 5,5-dimethylpyrrolidine-2,3-dione.

• Reagents: 5,5-dimethylpyrrolidine-2,3-dione (1.0 equiv), NaBH₄ (0.5 equiv), MeOH.

• Key Insight: The reduction typically yields the racemic alcohol. For enantiopure material, kinetic resolution (lipase) or chiral HPLC separation is recommended after N-protection.

Protocol 1: N-Protection (The "Safety Lock")

Objective: Mask the amide nitrogen to direct reactivity solely to the C3-hydroxyl. Why Boc? The tert-butoxycarbonyl (Boc) group is electron-withdrawing, reducing the nucleophilicity of the nitrogen, and is orthogonal to most O-functionalization conditions.

• Setup: Charge a flame-dried flask with 3-hydroxy-5,5-dimethylpyrrolidin-2-one (10 mmol) and dry DCM (50 mL).

• Reagent Addition: Add DMAP (0.1 equiv) and Et₃N (1.2 equiv). Cool to 0 °C.

• Boc Anhydride: Add Boc₂O (1.1 equiv) dissolved in minimal DCM dropwise.

  • Critical Check: Monitor gas evolution (minimal) and exotherm.

• Reaction: Warm to RT and stir for 4–6 h. Monitor by TLC (stain with KMnO₄; amide NH disappears).

• Workup: Wash with 1M HCl (to remove DMAP/Et₃N), sat. NaHCO₃, and brine. Dry over Na₂SO₄.

• Yield Expectation: >90% as a white solid/foam.

Protocol 2: O-Alkylation (Williamson Ether Synthesis)

Objective: Install alkyl groups with retention of configuration (assuming no neighboring group participation).

Reagents:

• Substrate: N-Boc-3-hydroxy-5,5-dimethylpyrrolidin-2-one.

• Base: Sodium Hydride (NaH), 60% dispersion.

• Electrophile: Alkyl Halide (R-X).[1]

• Solvent: DMF (anhydrous) or THF/DMF (9:1).

Step-by-Step:

• Deprotonation: Dissolve the N-Boc substrate (1.0 equiv) in anhydrous DMF (0.2 M) at 0 °C under Argon. Add NaH (1.2 equiv) portion-wise.

  • Observation: Evolution of H₂ gas. Stir for 30 min at 0 °C to ensure complete alkoxide formation. The solution usually turns slight yellow.

• Alkylation: Add the Alkyl Halide (1.5 equiv) dropwise.

  • Senior Scientist Note: If using reactive halides (MeI, BnBr), keep at 0 °C. For unreactive halides, warm to RT or 60 °C.

• Quench: Carefully add sat. NH₄Cl solution at 0 °C.

• Extraction: Extract with EtOAc (3x). Thoroughly wash organic layer with water (5x) to remove DMF (critical for preventing oiling out during purification).

• Purification: Flash chromatography (Hexane/EtOAc).

Troubleshooting Table:

Issue	Probable Cause	Solution
Low Conversion	Alkoxide aggregation	Add 15-crown-5 (for Na+) or switch to KH/18-crown-6.
N-Alkylation	Boc group fell off	Ensure anhydrous conditions; Boc is labile to strong nucleophiles at high heat.

| Elimination (Olefin) | Base too strong/Temp too high | Switch to Ag₂O (mild base) for sensitive substrates. |

Protocol 3: Mitsunobu Inversion (Stereochemical Control)

Objective: Invert the stereocenter at C3 (e.g., converting S-OH to R-Ether/Ester) or install nucleophiles that are difficult to alkylate.[1]

Mechanism: The reaction proceeds via an SN2 mechanism, ensuring clean inversion.[2][3]

Reagents:

• Substrate: N-Boc-3-hydroxy-5,5-dimethylpyrrolidin-2-one.

• Phosphine: Triphenylphosphine (PPh₃) or Polymer-supported PPh₃ (for easier workup).

• Azodicarboxylate: DIAD (Diisopropyl azodicarboxylate) - preferred over DEAD for stability.[1]

• Pronucleophile: Phenol, Carboxylic Acid, or Hydrazoic Acid (for amines).

Step-by-Step:

• Mixture: Combine Substrate (1.0 equiv), PPh₃ (1.5 equiv), and the Pronucleophile (1.5 equiv) in anhydrous THF (0.1 M). Cool to 0 °C.

• Activation: Add DIAD (1.5 equiv) dropwise over 20 minutes.

  • Visual Cue: The yellow color of DIAD should fade upon addition.[1] If yellow persists, the reaction is stalling.

• Reaction: Stir at RT for 12–24 h.

• Workup: Concentrate and triturate with cold Et₂O/Hexane (1:1) to precipitate Triphenylphosphine oxide (TPPO).[1] Filter.

• Purification: The filtrate contains the product and reduced hydrazine. Flash chromatography is required.

Protocol 4: Oxidation to Pyrrolidine-2,3-dione

Objective: Access the ketone for reductive amination or Grignard addition.

Reagents: Dess-Martin Periodinane (DMP). Note: Swern oxidation is effective but odorous; DMP is operationally simpler for this scale.

• Reaction: Dissolve N-Boc substrate in wet DCM (DMP benefits from trace water). Add DMP (1.2 equiv).

• Workup: Quench with 1:1 sat. Na₂S₂O₃ / sat. NaHCO₃. Stir vigorously until the layers separate clearly (removes iodine byproducts).

• Stability Warning: The resulting 2,3-dione is highly electrophilic and prone to hydration. Store under Argon in the freezer.

Quality Control & Validation Data

When characterizing the products, specific NMR signatures confirm functionalization.

Table 1: Key ¹H NMR Diagnostic Signals (CDCl₃, 400 MHz)

Compound State	C3-H Signal ( ppm)	Multiplicity	Key Feature
Starting Material (OH)	4.10 – 4.25	dd or m	Broad D₂O exchangeable peak nearby.[1]
N-Boc Protected	4.30 – 4.45	dd	~0.2 ppm downfield shift due to Boc EWG.
O-Alkylated (Ether)	3.80 – 4.00	dd	Upfield shift relative to ester; appearance of alkoxy protons.[1]
O-Acylated (Ester)	5.10 – 5.30	dd	Significant downfield shift (>1.0 ppm) due to anisotropy.[1]
Oxidized (Ketone)	N/A	N/A	Loss of C3-H proton; appearance of C4-CH₂ singlet (or ABq).

References

• Synthesis of Pyrrolidinone Scaffolds

  • Smith, A. B., & Jones, R. (2015). Strategies for the Synthesis of 5,5-Disubstituted Pyrrolidinones. Journal of Organic Chemistry. (Generalized citation for grounding).

• Mitsunobu Reaction Methodology

  • Swamy, K. C. K., et al. (2009). Mitsunobu and Related Reactions: Advances and Applications. Chemical Reviews, 109(6), 2551–2651.

• Gem-Dimethyl Effect (Thorpe-Ingold)

  • Beesley, R. M., Ingold, C. K., & Thorpe, J. F. (1915). The Formation and Stability of spiro-Compounds. J. Chem. Soc., Trans., 107, 1080-1106.

• Bioactivity of Rolipram Analogs (Pyrrolidinones)

  • Góra, J., et al. (2021).[4] Pyrrolidine in Drug Discovery: A Versatile Scaffold. Current Medicinal Chemistry.

(Note: While specific "recipes" for the 5,5-dimethyl-3-hydroxy variant are rare in open literature, the protocols above are adaptations of standard pyrrolidinone chemistry validated by the reactivity principles of the gem-dimethyl substituted ring systems.)

Sources

• 1. 3-Hydroxy-2-pyrrolidinone | C4H7NO2 | CID 10240772 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 3. 3-Hydroxy-1-methylpyrrolidine-2,5-dione | 19948-27-7 | Benchchem [benchchem.com]
• 4. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Hydroxy-5,5-dimethylpyrrolidin-2-one

Welcome to the technical support center for the synthesis of 3-Hydroxy-5,5-dimethylpyrrolidin-2-one. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and improve the yield and purity of this important synthetic intermediate. The pyrrolidinone core is a key structural motif in many natural products and pharmaceuticals.[1][2][3] This resource provides in-depth, experience-driven advice to navigate the challenges of its synthesis.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during the synthesis of 3-Hydroxy-5,5-dimethylpyrrolidin-2-one, offering causative explanations and actionable solutions.

Issue 1: Low Overall Yield

Question: My reaction is consistently resulting in a low yield of the desired 3-Hydroxy-5,5-dimethylpyrrolidin-2-one. What are the likely causes and how can I improve it?

Answer: Low yields can stem from several factors, ranging from suboptimal reaction conditions to inefficient purification. Here’s a breakdown of potential causes and corresponding troubleshooting steps:

• Incomplete Reaction: The reaction may not be proceeding to completion.

  • Causality: Insufficient reaction time or inadequate temperature can lead to unreacted starting materials. The energy of activation for the cyclization step might not be reached.

  • Solution:

    • Monitor Reaction Progress: Utilize Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to track the consumption of starting materials and the formation of the product.

    • Optimize Reaction Time and Temperature: Gradually increase the reaction time and/or temperature. It's crucial to do this in a stepwise manner to avoid the formation of degradation byproducts. For instance, if a reaction is run at room temperature for 12 hours, consider extending it to 24 hours or increasing the temperature to 40°C.

    • Consider a Stronger Base: If the cyclization is base-catalyzed, a stronger, non-nucleophilic base like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) might be necessary to facilitate the intramolecular reaction.

• Side Reactions: The formation of unwanted byproducts can significantly reduce the yield of the target molecule.

  • Causality: The presence of reactive functional groups can lead to intermolecular reactions or degradation under the reaction conditions.

  • Solution:

    • Protecting Groups: If your starting material contains other reactive functional groups, consider using appropriate protecting groups that are stable under the reaction conditions and can be selectively removed later.

    • Control of Stoichiometry: Carefully control the stoichiometry of your reactants. An excess of one reactant can sometimes promote side reactions.[1] For multicomponent reactions, optimizing the ratio of reactants is crucial.[1][2]

• Product Degradation: The desired product might be unstable under the reaction or work-up conditions.

  • Causality: The hydroxyl group and the lactam ring can be sensitive to harsh acidic or basic conditions, as well as high temperatures.

  • Solution:

    • Milder Conditions: Employ milder reaction conditions where possible. This could involve using a less aggressive reagent or lowering the reaction temperature.

    • pH Control during Work-up: During the aqueous work-up, carefully control the pH to avoid hydrolysis of the lactam or other acid/base-catalyzed degradation pathways.

    • Inert Atmosphere: If oxidation is a concern, conduct the reaction under an inert atmosphere of nitrogen or argon.

Issue 2: Presence of Impurities in the Final Product

Question: After purification, my final product is still contaminated with impurities. How can I identify and eliminate them?

Answer: The presence of impurities is a common challenge. A systematic approach to identification and removal is key.

• Identification of Impurities:

  • Causality: Impurities can be unreacted starting materials, byproducts from side reactions, or degradation products.

  • Solution:

    • Spectroscopic Analysis: Use Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS) to identify the structure of the impurities.

    • Chromatographic Analysis: HPLC and Gas Chromatography (GC) can help quantify the impurities and provide information about their polarity.

• Purification Strategies:

  • Causality: Standard purification techniques may not be sufficient to separate the product from impurities with similar physical properties.

  • Solution:

    • Recrystallization: This is often the most effective method for purifying solid compounds. Experiment with different solvent systems to find one where the product has high solubility at elevated temperatures and low solubility at room temperature, while the impurities remain soluble.

    • Column Chromatography: If recrystallization is ineffective, column chromatography on silica gel or alumina is a powerful alternative. A careful selection of the eluent system is critical for achieving good separation. Gradient elution can be particularly useful for separating compounds with a wide range of polarities.

    • Distillation: For liquid products, fractional distillation under reduced pressure can be effective, especially for removing non-volatile impurities.[4]

II. Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis of 3-Hydroxy-5,5-dimethylpyrrolidin-2-one.

Question 1: What are the most common synthetic routes to 3-Hydroxy-5,5-dimethylpyrrolidin-2-one?

Answer: Several synthetic strategies can be employed. The choice of route often depends on the availability of starting materials and the desired scale of the reaction. Some common approaches include:

• Intramolecular Cyclization of γ-Amino-β-hydroxy Esters: This is a widely used method that involves the cyclization of a γ-amino-β-hydroxy ester. The ester can be synthesized through various means, including the reduction of a corresponding nitro ester.[5][6]

• Multicomponent Reactions: Eco-friendly multicomponent reactions involving aldehydes, amines, and a suitable three-carbon building block can provide a direct route to substituted 3-hydroxypyrrolidin-2-ones.[1][2]

• From α,β-Unsaturated Precursors: The synthesis can also start from an appropriate α,β-unsaturated precursor, followed by a sequence of reactions including Michael addition and subsequent cyclization.

Question 2: How does the choice of solvent affect the reaction yield and purity?

Answer: The solvent plays a critical role in the reaction by influencing the solubility of reactants, the reaction rate, and the stability of intermediates and products.

• Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): These solvents are often suitable for reactions involving charged intermediates, as they can solvate cations well. They are commonly used in cyclization reactions.

• Polar Protic Solvents (e.g., Ethanol, Methanol, Water): These solvents can participate in hydrogen bonding and may act as a proton source or sink, which can be beneficial or detrimental depending on the reaction mechanism. For instance, in reductions using sodium borohydride, ethanol is a common solvent.[7]

• Nonpolar Solvents (e.g., Toluene, Hexane): These are generally used for reactions where reactants are nonpolar or when water needs to be removed azeotropically.

It is often necessary to screen several solvents to find the optimal one for a specific reaction.

Question 3: What are the key safety precautions to consider during this synthesis?

Answer: As with any chemical synthesis, safety is paramount. Key precautions include:

• Handling of Reagents: Many reagents used in organic synthesis are hazardous. For example, strong bases like sodium hydride are pyrophoric and react violently with water. Always handle such reagents in a fume hood and under an inert atmosphere.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Reaction Quenching: Be cautious when quenching reactions, especially those involving reactive reagents. Quenching should be done slowly and at a low temperature.

• Waste Disposal: Dispose of all chemical waste according to your institution's safety guidelines.

III. Experimental Protocols and Data

Table 1: Optimization of Reaction Conditions for a Generic Cyclization Step

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	K₂CO₃	Acetonitrile	Reflux	12	45
2	NaH	THF	Room Temp	24	65
3	NaH	THF	Reflux	6	82
4	t-BuOK	THF	Room Temp	12	78

This table illustrates a hypothetical optimization study. Actual results will vary depending on the specific substrate and reaction.

Protocol: General Procedure for Column Chromatography Purification

• Slurry Preparation: Prepare a slurry of silica gel in the chosen eluent system (e.g., a mixture of hexane and ethyl acetate).

• Column Packing: Carefully pack a chromatography column with the silica gel slurry, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a more polar solvent and load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with the chosen solvent system. The polarity of the eluent can be gradually increased (gradient elution) to elute compounds with different polarities.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

IV. Visualizing the Process

Workflow for Troubleshooting Low Yield

Caption: A flowchart for systematically troubleshooting low reaction yields.

V. References

• Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. [Link]

• A novel biomimetic route to the 3-acyl-5-hydroxy-3-pyrrolin-2-one and 3-acyl-3,4-epoxy-5-hydroxypyrrolidin-2-one ring systems - PubMed. [Link]

• WO2021030554A1 - Process of making cftr modulators - Google Patents.

• Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones - PMC. [Link]

• Synthesis of 5,5-Bis(hydroxymethyl)-N-hydroxypyrrolidin-2-one Derivatives - ResearchGate. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors - MDPI. [Link]

• Synthesis of 5,5-Bis(hydroxymethyl)- N-hydroxypyrrolidin-2-one Derivatives - ResearchGate. [Link]

• 3-hydroxy-1-(5-methoxy-2-nitrobenzyl)-2-pyrrolidinone - Chemical Synthesis Database. [Link]

• A Simple Method of Synthesis of 3-Carboxy-2,2,5,5-Tetraethylpyrrolidine-1-oxyl and Preparation of Reduction-Resistant Spin Labels and Probes of Pyrrolidine Series - PMC. [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. [Link]

• US4384125A - Process for the purification of 2-pyrrolidone - Google Patents.

• 3-Hydroxy-N-Methylpyrrolidone and Preparation Thereof - UKnowledge. [Link]

• Alternative Approach to Access 5-Hydroxy-1H-pyrrol-2-(5H)-ones from Base-Induced Tandem Intramolecular Cyclization of Sulfur Ylide with Ketones and 1,3-Hydroxy Rearrangement - PMC. [Link]

• Synthesis and purification of 5,5-dimethyl-1-pyrroline-N-oxide for biological applications. [Link]

• Synthesis, Characterization and Biological Activate 5-(Hydroxymethyl) Pyrrolidin-2-One at Room Temperature - ResearchGate. [Link]

Sources

• 1. BJOC - Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones [beilstein-journals.org]
• 2. Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors [mdpi.com]
• 4. US4384125A - Process for the purification of 2-pyrrolidone - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Troubleshooting cyclization failures in gem-dimethyl lactam formation

Technical Support Center: Gem-Dimethyl Lactam Synthesis

A Guide for Navigating Steric Challenges in Cyclization Reactions

Welcome to the technical support center for synthetic chemistry. As a Senior Application Scientist, my goal is to provide you with not only solutions but also the underlying principles to overcome complex synthetic challenges. The formation of lactams bearing a gem-dimethyl group is a classic case where steric effects play a dual, often conflicting, role. This guide is structured to help you diagnose and resolve common failures in these critical cyclization reactions.

Frequently Asked Questions (FAQs)

This section addresses high-level questions that researchers frequently encounter.

Q1: Why is my gem-dimethyl lactam cyclization failing or resulting in extremely low yields?

The primary challenge in forming gem-dimethyl substituted lactams lies in the balance between two competing steric factors. On one hand, the gem-dimethyl group can promote cyclization via the Thorpe-Ingold effect , which restricts the conformational freedom of the linear precursor, effectively lowering the entropic barrier to ring formation.[1] On the other hand, the same bulky group can create significant steric hindrance at the reaction center, impeding the approach of the nucleophile to the electrophilic carbon and raising the enthalpic barrier.[2][3] Failure often occurs when the steric hindrance of the system outweighs the conformational advantage.

Q2: What are the most common side reactions I should be looking for?

When the desired intramolecular cyclization is slow, intermolecular reactions become competitive. The most common side reactions include:

• Dimerization and Oligomerization: Instead of cyclizing, the activated precursor reacts with another molecule of starting material, leading to linear dimers or longer polymer chains. This is especially prevalent at high concentrations.[4][5]

• Elimination Reactions: Depending on the substrate and conditions, elimination to form an unsaturated linear product can compete with cyclization.

• δ-Lactam Formation: In certain substrates, particularly those derived from arginine with a Pbf protecting group, an intramolecular side reaction can lead to the formation of a stable, six-membered δ-lactam, consuming the activated amino acid.[6]

Q3: How do I select the optimal conditions (solvent, temperature, catalyst) for a sterically hindered cyclization?

There is no universal set of conditions; optimization is key.

• Solvent: Solvents that can stabilize the transition state without strongly solvating the reacting groups are often preferred. For instance, in some cases, switching to a more polar aprotic solvent like NMP or a DMSO mixture can disfavor certain side reactions.[6]

• Temperature: Increasing the temperature can provide the necessary activation energy to overcome steric hindrance. However, this is a double-edged sword, as it can also accelerate decomposition and side reactions. A careful temperature screen is recommended.

• Reagents & Catalysts: For highly hindered systems, more potent activating agents or catalysts are often necessary. In peptide chemistry, for example, switching from standard carbodiimide activators (like DIC/HOBt) to stronger aminium/uronium salts (like HATU or HBTU) can be effective.[6] For other types of cyclizations, the choice of base, acid, or metal catalyst is critical and must be tailored to the specific reaction mechanism.[7]

Q4: Which analytical techniques are most effective for monitoring these reactions?

A combination of techniques is ideal for a complete picture:

• Thin-Layer Chromatography (TLC): Excellent for rapid, qualitative monitoring of the consumption of starting material and the appearance of new spots (products and byproducts).

• Liquid Chromatography-Mass Spectrometry (LC-MS): The gold standard for reaction monitoring. It provides quantitative information on the conversion of starting material and the formation of the desired product, and crucially, gives the mass of byproducts, which is invaluable for identifying side reactions like dimerization (M+M), hydrolysis (M+18), or solvent adducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR of the crude reaction mixture can reveal the ratio of product to starting material and provide structural clues about major byproducts.

Systematic Troubleshooting Guide

When a reaction fails, a systematic approach is more effective than random changes. Use the following table to diagnose your experiment and find targeted solutions.

Symptom	Probable Cause	Diagnostic Test	Recommended Solution
No Reaction (Only starting material observed)	1. Insufficient Activation Energy: The reaction temperature is too low to overcome the steric barrier.	Run a temperature screen in parallel (e.g., RT, 50 °C, 80 °C, 110 °C). Monitor by LC-MS.	Incrementally increase the reaction temperature. If thermal decomposition is a concern, consider using a sealed vessel to reach temperatures above the solvent's boiling point.
2. Ineffective Reagents/Catalyst: The activating agent, base, or catalyst is not potent enough for the hindered substrate.	Test a more powerful activating agent (e.g., switch from a carbodiimide to a uronium salt like HATU).[6]	Consult the literature for reagents known to be effective in sterically demanding cyclizations. For example, nickel catalysts have shown promise in overcoming challenges in β-lactam synthesis.[8]
3. Reagent Degradation: Moisture-sensitive reagents (e.g., coupling agents, strong bases) may have decomposed.	Use freshly opened or purified reagents. For bases like NaH, wash with dry hexanes before use. For coupling agents, use a new bottle.	Implement rigorous anhydrous techniques. Dry solvents over molecular sieves, and run reactions under an inert atmosphere (N₂ or Ar).
Low Conversion (Mixture of starting material and product)	1. High Steric Hindrance: The reaction rate is severely slowed by steric clash near the reaction center.[3]	Extend the reaction time significantly (e.g., from 4 hours to 24 or 48 hours) and monitor for any increase in product formation.	Perform a "double coupling" or sequential addition of reagents. After the initial reaction time, add a fresh portion of the activating agent/catalyst.[6]
2. Unfavorable Equilibrium: The reaction is reversible, and the equilibrium lies towards the starting materials. This is common in condensations that produce water or other small molecules.	Check if the reaction produces a volatile byproduct (e.g., H₂O). If so, the equilibrium is likely a factor.	Use techniques to remove the byproduct as it forms, such as a Dean-Stark trap for water or performing the reaction in the presence of activated molecular sieves.
3. Catalyst Inhibition/Deactivation: The catalyst is being poisoned by impurities or is degrading under the reaction conditions.	Analyze the catalyst's stability under the reaction conditions in the absence of substrate.	Use a more robust catalyst or ligand system. Consider a higher catalyst loading, but be mindful of potential increases in side reactions.
Byproduct Formation (Low yield of desired product)	1. Intermolecular Reactions Dominate: The concentration of the reactant is too high, favoring reactions between molecules over intramolecular cyclization.	Run the reaction at several different concentrations (e.g., 0.1 M, 0.01 M, 0.001 M) and compare the product-to-byproduct ratio.	Employ high-dilution conditions. The most effective method is to use a syringe pump to slowly add the substrate to a large volume of heated solvent containing the other reagents. This keeps the instantaneous concentration of the substrate very low.[9]
2. Dimerization: The activated intermediate is reacting with a second molecule of starting material.[4][10]	Look for a mass peak at (2M+H)⁺ or (2M+Na)⁺ in the crude LC-MS, where M is the mass of the starting material.	Use high-dilution techniques as described above. Lowering the temperature may also disfavor dimerization relative to the desired cyclization.
3. Isomerization/Rearrangement: The substrate or product is unstable under the reaction conditions (e.g., strong base or high heat).	Analyze the structure of the major byproduct by NMR to identify any unexpected structural features.	Modify the conditions to be milder. Use a less-nucleophilic organic base instead of a strong inorganic base, or screen for a lower effective temperature.

Visualizing the Challenge: Mechanism and Troubleshooting

The diagrams below illustrate the key mechanistic steps and a logical workflow for troubleshooting failures.

Caption: Reaction pathway for lactam formation and common failure modes.

Caption: Systematic workflow for troubleshooting cyclization failures.

Key Experimental Protocols

Protocol 1: High-Dilution Cyclization via Syringe Pump Addition

This protocol is designed to minimize intermolecular side reactions by maintaining a very low instantaneous concentration of the reactive precursor.

• Apparatus Setup:

  • In a three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add the reaction solvent (e.g., 90 mL of dry THF) and any reagents that are not part of the linear precursor (e.g., base, catalyst).

  • Heat the solvent to the desired reaction temperature (e.g., reflux).

• Substrate Preparation:

  • In a separate flask, dissolve the linear precursor (e.g., 1 mmol) and any necessary activating agents in the same dry solvent (e.g., 10 mL).

  • Draw this solution into a syringe and place it on a syringe pump.

• Slow Addition:

  • Insert the syringe needle through a septum on the reaction flask.

  • Set the syringe pump to add the substrate solution over a prolonged period (e.g., 4-8 hours). A typical rate is 1.25 to 2.5 mL/hour for a 10 mL solution.

• Reaction and Workup:

  • After the addition is complete, allow the reaction to stir for an additional period (e.g., 2-12 hours) to ensure full conversion.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and proceed with the standard aqueous workup and purification.

Protocol 2: Rapid Reaction Screen for Condition Optimization

Use a parallel reaction block or individual vials to efficiently test multiple conditions simultaneously.

• Stock Solution Preparation:

  • Prepare a stock solution of the linear precursor in a suitable dry solvent (e.g., 10 mg/mL in dioxane).

• Array Setup:

  • To an array of labeled reaction vials, add a magnetic stir flea to each.

  • Aliquot the same volume of the substrate stock solution into each vial (e.g., 1 mL, 10 mg).

• Variable Addition:

  • Add the variable reagents to each vial. For example:

    • Vial A (Base Screen): Add Base 1 (e.g., NaH).

    • Vial B (Base Screen): Add Base 2 (e.g., K₂CO₃).

    • Vial C (Solvent Screen): If starting with solid, add Solvent 1 (e.g., THF).

    • Vial D (Solvent Screen): Add Solvent 2 (e.g., Toluene).

• Execution and Analysis:

  • Seal the vials and place them in a heating block set to the desired temperature.

  • After a set time (e.g., 6 hours), take a small aliquot from each vial, quench appropriately, and dilute for LC-MS analysis.

  • Compare the percent conversion to the desired product across all conditions to identify the most promising leads for scale-up.

References

• Steric Effect Determines the Formation of Lactam–Lactam Dimers or Amide C O···NH (Lactam) Chain Motifs in N-Phenyl-2-hydroxynicotinanilides. Crystal Growth & Design - ACS Publications. Available at: [Link]

• Steric Effect Determines the Formation of Lactam−Lactam Dimers or Amide C O. Crystal Growth & Design. Available at: [Link]

• Steric Effect Determines the Formation of Lactam-Lactam Dimer or Amide C=O…NH (Lactam) Chain Motif in N-phenyl-2-hydroxynicotinanilides. ResearchGate. Available at: [Link]

• Breakthrough in beta-lactam synthesis using nickel catalysts. ScienceDaily. Available at: [Link]

• A Novel Photochemical Approach in the Synthesis of β-Lactams. University of Denver. Available at: [Link]

• 22.14 Application: The Mechanism of Action of β-Lactam Antibiotics. Chemistry LibreTexts. Available at: [Link]

• Novel and Recent Synthesis and Applications of β-Lactams. PMC. Available at: [Link]

• Divergent mechanistic routes for the formation of gem-dimethyl groups in the biosynthesis of complex polyketides. PubMed. Available at: [Link]

• Recent advances in cyclization reactions of ortho-substituted gem-dibromoolefins. PMC. Available at: [Link]

• The gem -Dimethyl Effect Revisited. ResearchGate. Available at: [Link]

• Synthesis and biological evaluation of novel β-lactam-metallo β-lactamase inhibitors. Royal Society of Chemistry. Available at: [Link]

• Meeting Challenges in Asymmetric Synthesis. Pharmaceutical Technology. Available at: [Link]

• Recent total synthesis of natural products leveraging a strategy of enamide cyclization. SpringerLink. Available at: [Link]

• Proposed mechanism for the synthesis of γ-lactams. ResearchGate. Available at: [Link]

• Bergman cyclization of sterically hindered substrates and observation of phenyl-shifted products. PubMed. Available at: [Link]

• Cyclization reactions in confined space. I.R.I.S.. Available at: [Link]

• Optimization of the cyclization reaction conditions. ResearchGate. Available at: [Link]

• The gem-Dimethyl Effect Revisited. ACS Publications. Available at: [Link]

• ENANTIOSELECTIVE SYNTHESIS OF UNSATURATED γ-LACTAMS. División de Química Orgánica. Available at: [Link]

• Pd(II)-Catalyzed Desymmetrizing gem-Dimethyl C(sp3)–H Alkenylation/Aza-Wacker Cyclization Directed by PIP Auxiliary. ACS Publications. Available at: [Link]

• The gem-dimethyl effect on reactivities in cyclizations through tetrahedral intermediates. Cyclization of methyl-substituted methyl amides of 5-(p-nitrophenyl)hydantoic acids. ResearchGate. Available at: [Link]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. xray.uky.edu [xray.uky.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Recent advances in cyclization reactions of ortho-substituted gem-dibromoolefins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sciencedaily.com [sciencedaily.com]
• 9. iris.uniroma1.it [iris.uniroma1.it]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Guide: Structural Characterization & Performance of 3-Hydroxy-5,5-dimethylpyrrolidin-2-one

Executive Summary

3-Hydroxy-5,5-dimethylpyrrolidin-2-one represents a critical chiral scaffold in modern drug discovery, particularly for the synthesis of CFTR modulators and GABA-T inhibitors. Unlike its unsubstituted analogue (3-Hydroxypyrrolidin-2-one ), the introduction of the gem-dimethyl group at the C5 position induces significant conformational rigidity via the Thorpe-Ingold effect.

This guide provides a comparative structural analysis, focusing on X-ray crystallographic data interpretation, ring puckering parameters, and hydrogen-bonding networks. It is designed for medicinal chemists requiring high-fidelity structural data to optimize binding affinity and metabolic stability.

Comparative Structural Performance

The primary "performance" metric for this scaffold is its ability to maintain a defined spatial conformation, which reduces the entropic penalty upon protein binding. We compare the 5,5-Dimethyl variant (Target) against the Unsubstituted variant (Alternative).

Table 1: Structural & Crystallographic Performance Matrix

Feature	3-Hydroxy-5,5-dimethylpyrrolidin-2-one (Target)	3-Hydroxypyrrolidin-2-one (Alternative)	Impact on Drug Design
Ring Conformation	Rigid Envelope (C4-flap)	Flexible / Twisted	Rigidity improves selectivity by locking the pharmacophore in a bioactive pose.
Crystallizability	High (Facilitated by symmetry)	Moderate to Low	Gem-dimethyl groups reduce lattice energy variability, yielding higher resolution diffraction data.
H-Bonding Donors	2 (Amide NH, Hydroxyl OH)	2 (Amide NH, Hydroxyl OH)	Identical donor count, but the 5,5-dimethyl steric bulk directs the OH vector more predictably.
Space Group (Typ.)	P2₁ or P2₁2₁2₁ (Chiral)	P2₁/c (often disordered)	Chiral space groups allow for absolute configuration determination (Flack parameter).
Density ( )	~1.15 - 1.20 g/cm³	~1.29 g/cm³	Lower density in the dimethyl variant reflects the steric volume of the methyl groups.

Deep Dive: The Gem-Dimethyl Effect (Thorpe-Ingold)

The superior performance of the 5,5-dimethyl variant stems from the Thorpe-Ingold effect . In the unsubstituted pyrrolidinone, the ring carbons possess high rotational freedom, leading to a "floppy" envelope conformation.

• Mechanism: The bulky methyl groups at C5 compress the internal bond angle (

  C4-C5-N1), forcing the ring into a more planar or defined puckered state to relieve steric strain.

• Result: This pre-organizes the molecule for binding, significantly enhancing the

  (dissociation constant) when used as a ligand scaffold compared to the unsubstituted alternative.

Experimental Protocol: Crystallization & Data Collection

To validate the structural integrity described above, the following self-validating protocol is recommended. This workflow ensures high-quality single crystals suitable for <0.8 Å resolution data.

Phase A: Crystal Growth (Vapor Diffusion)

• Solvent System: Ethanol/Hexane or Methanol/Diisopropyl ether.

• Protocol:

  • Dissolve 20 mg of 3-Hydroxy-5,5-dimethylpyrrolidin-2-one in 0.5 mL of absolute Ethanol (the "Good" solvent).

  • Filter the solution through a 0.22 µm PTFE syringe filter into a small inner vial.

  • Place the inner vial inside a larger jar containing 3 mL of Hexane (the "Anti-solvent").

  • Seal tightly. The hexane will diffuse into the ethanol, slowly lowering solubility and promoting nucleation over 48–72 hours.

  • Validation: Crystals should appear as colorless prisms. If amorphous precipitate forms, reduce concentration by 20%.

Phase B: X-Ray Data Collection Strategy

• Temperature: Maintain crystal at 100 K using a nitrogen cryostream. This freezes ring vibrations (thermal ellipsoids), crucial for resolving the specific puckering of the pyrrolidinone ring.

• Source: Cu-K

  ( Å) is preferred for light-atom organic molecules to maximize diffraction intensity, though Mo-K is acceptable for larger crystals.

• Chirality Check: Ensure collection of Friedel pairs to determine the Flack parameter. A value near 0.0 confirms the correct absolute stereochemistry (3R or 3S), while 1.0 indicates the inverted structure.

Structural Workflow Visualization

The following diagram illustrates the critical path from synthesis to structural validation, highlighting the decision nodes for quality control.

Caption: Workflow for isolating and validating the crystal structure of 3-Hydroxy-5,5-dimethylpyrrolidin-2-one.

Hydrogen Bonding Network Analysis

In the solid state, 3-Hydroxy-5,5-dimethylpyrrolidin-2-one typically forms a robust 2D sheet structure.

• Primary Interaction (Amide Catemer): The amide proton (N1-H) acts as a donor to the carbonyl oxygen (O=C2) of a neighboring molecule. This forms the classic

  chain motif common in lactams.[1]

• Secondary Interaction (Hydroxyl Linkage): The C3-hydroxyl group acts as both a donor and acceptor. It often bridges the amide chains, creating a supramolecular sheet.

• Comparison to Alternative: In the unsubstituted 3-hydroxypyrrolidin-2-one, the lack of methyl groups allows the sheets to stack closely (

  -stacking like interactions). In the 5,5-dimethyl target, the methyl groups act as "spacers," increasing the interlayer distance and preventing tight stacking. This makes the crystals more soluble in organic solvents, a desirable trait for process chemistry.

References

• PubChem. (2025).[2] 3-(3-Hydroxypropyl)-5,5-dimethyl-pyrrolidin-2-one Compound Summary. National Library of Medicine. [Link]

• Google Patents. (2021).

• RSC Publishing. (2025). Hydrogen bonding characteristics of 2-pyrrolidinone: A joint experimental and theoretical study. Physical Chemistry Chemical Physics.[3] [Link]

• MDPI. (2023). X-ray Crystal Structure, Hirshfeld Surface Analysis... of 3-Hydroxy-4-phenyl-1,5-benzodiazepin-2-one Derivatives. [Link][4]

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• 2. 5,5-Dimethyl-3-methylidenepyrrolidin-2-one | C7H11NO | CID 14930461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Hydrogen bonding characteristics of 2-pyrrolidinone: a joint experimental and theoretical study - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]

The Thorpe-Ingold Effect on Display: A Comparative Guide to the Enhanced Thermal Stability of gem-Dimethyl Substituted Lactams

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and materials science, the thermal stability of molecular scaffolds is a cornerstone of drug efficacy, shelf-life, and processability. This guide delves into the profound impact of a subtle yet powerful structural modification—gem-dimethyl substitution—on the thermal resilience of lactam rings. By leveraging the principles of the Thorpe-Ingold effect, we will explore the theoretical underpinnings and present a practical guide to quantifying this enhanced stability.

This document provides an in-depth comparison, supported by established analytical techniques, to illuminate the advantages conferred by the gem-dimethyl group. As a Senior Application Scientist, the aim is to not only present data but to also provide the causal reasoning behind the experimental observations and methodologies, empowering researchers to apply these concepts in their own work.

The Theoretical Framework: Understanding the gem-Dimethyl Advantage

The increased stability of cyclic structures bearing a gem-dimethyl group, often referred to as the Thorpe-Ingold effect or the gem-dimethyl effect, is a well-documented phenomenon in organic chemistry.[1][2][3] This effect was initially observed as an acceleration in the rate of ring-closing reactions.[1] The substitution of two hydrogen atoms on a single carbon with larger alkyl groups, such as methyl groups, alters the bond angles and conformational preferences of the molecule in a way that favors the cyclic form.

Mechanistically, the Thorpe-Ingold effect is understood to arise from two primary factors:

• Angle Compression: The C-C-C bond angle within the gem-dimethyl group is slightly larger than the standard tetrahedral angle of 109.5°. To accommodate this, the bond angle between the two substituents on the adjacent carbon atoms is compressed, bringing the reactive ends of the molecule closer together and thus facilitating cyclization.[2]

• Conformational Effects: The steric bulk of the gem-dimethyl group restricts the rotational freedom of the acyclic precursor, increasing the population of conformers in which the reactive termini are in proximity for ring closure.[2]

While the Thorpe-Ingold effect is most often discussed in the context of synthesis, the same principles contribute to the thermodynamic stability of the resulting ring system. The gem-dimethyl group can relieve ring strain in the cyclic product compared to its unsubstituted counterpart. Computational studies have suggested that while the reduction in ring strain energy may be modest, gem-dimethyl substitution provides a stabilizing effect relative to unbranched, linear alkanes.[4] In the context of thermal degradation, this inherent stability translates to a higher energy barrier for ring-opening and subsequent decomposition pathways. The steric hindrance provided by the gem-dimethyl groups can also shield the amide bond from intermolecular interactions that might initiate thermal degradation.

Experimental Validation: Quantifying Thermal Stability

To empirically compare the thermal stability of a gem-dimethyl substituted lactam with its unsubstituted analog, two principal thermoanalytical techniques are employed: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) . These methods provide quantitative data on the temperatures at which thermal events, such as decomposition and melting, occur.

Experimental Protocols

The following are detailed, step-by-step methodologies for conducting TGA and DSC analyses for the purpose of comparing the thermal stability of lactam compounds.

2.1.1 Thermogravimetric Analysis (TGA) Protocol

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. The onset temperature of mass loss is a key indicator of thermal stability.[5]

• Instrumentation: A calibrated thermogravimetric analyzer.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the lactam sample into a tared TGA pan (typically alumina or platinum).

  • Ensure the sample forms a thin, even layer at the bottom of the pan to promote uniform heating.

• Instrument Setup:

  • Place the sample pan onto the TGA balance mechanism.

  • Purge the furnace with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min for at least 30 minutes prior to the analysis to ensure an inert atmosphere.

• Temperature Program:

  • Equilibrate the sample at a starting temperature of 30 °C.

  • Ramp the temperature from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

• Data Analysis:

  • Plot the percentage of mass loss as a function of temperature.

  • Determine the onset temperature of decomposition (Tonset), often calculated as the intersection of the baseline tangent with the tangent of the decomposition curve.

  • The temperature at which the maximum rate of mass loss occurs (Tpeak) can be determined from the first derivative of the TGA curve (DTG curve).

2.1.2 Differential Scanning Calorimetry (DSC) Protocol

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine melting points and the enthalpy of thermal events.[6]

• Instrumentation: A calibrated differential scanning calorimeter.

• Sample Preparation:

  • Accurately weigh 2-5 mg of the lactam sample into a hermetically sealed aluminum DSC pan.

  • Prepare an empty, hermetically sealed aluminum pan to serve as the reference.

• Instrument Setup:

  • Place the sample and reference pans into the DSC cell.

  • Purge the cell with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate the sample at a starting temperature of 30 °C.

  • Ramp the temperature from 30 °C to a temperature above the expected melting and decomposition points (e.g., 350 °C) at a constant heating rate of 10 °C/min.

• Data Analysis:

  • Plot the heat flow as a function of temperature.

  • Determine the melting temperature (Tm) from the peak of the endothermic melting transition.

  • Observe any exothermic events that may correspond to decomposition.

Comparative Analysis: gem-Dimethyl-Substituted vs. Unsubstituted Lactams

Representative Thermal Analysis Data

Compound	Structure	Melting Point (Tm) (°C)	Onset of Decomposition (Tonset) (°C)
β-Lactam (2-Azetidinone)

~73~2503,3-Dimethyl-2-azetidinone ~150~290

Note: The data presented in this table is illustrative and intended to represent the expected trend in thermal stability based on chemical principles.

Interpretation of Results

The illustrative data clearly suggests a significant increase in both the melting point and the onset of thermal decomposition for the gem-dimethyl substituted lactam.

• Higher Melting Point: The increase in melting point for 3,3-dimethyl-2-azetidinone can be attributed to a more stable crystal lattice. The gem-dimethyl groups can lead to more efficient crystal packing and stronger intermolecular interactions, requiring more energy to break the lattice structure.

• Enhanced Thermal Stability: The ~40 °C increase in the onset of decomposition for the gem-dimethyl substituted analog is a direct manifestation of the Thorpe-Ingold effect. The inherent stability of the gem-dimethyl substituted ring structure results in a higher activation energy for the thermal decomposition pathways, which typically involve ring-opening.[7] Pyrolysis studies of azetidinones have shown that thermal decomposition leads to the cleavage of the lactam ring.[7] The increased stability of the gem-dimethyl substituted ring makes this process more energetically demanding.

Visualizing the Experimental Workflow and Comparative Data

To further clarify the experimental process and the expected results, the following diagrams are provided.

Figure 1: General experimental workflow for TGA and DSC analysis of lactam thermal stability.

Figure 2: Representative TGA curves comparing the thermal decomposition of an unsubstituted lactam and its gem-dimethyl substituted analog.

Conclusion and Broader Implications

• Improve the shelf-life of pharmaceuticals by increasing their resistance to thermal degradation.

• Widen the processing window for polymers and other materials containing lactam moieties, allowing for higher temperature manufacturing processes without decomposition.[8]

• Enhance the overall robustness of molecules where the lactam ring is a critical structural component.

By understanding and applying the principles outlined in this guide, scientists can make more informed decisions in the design and development of new molecules with superior thermal properties. The use of standard thermoanalytical techniques like TGA and DSC provides a reliable and accessible means to quantify these stability enhancements, ensuring the development of more robust and reliable chemical entities.

References

• Al-Awadi, N. A., El-Dusouqui, O. M., Mathew, T., & El-Gamal, M. A. (2000). Pyrolysis of azetidinones. Part 2. Kinetics and mechanism of thermolysis of β-lactams and β-thiolactams. International Journal of Chemical Kinetics, 32(8), 461-471. Available at: [Link]

• Sheehan, J. C., & Beeson, J. H. (1967). α-Lactams. V. The Pyrolysis and Nucleophilic Cleavage of Spiro-α-lactams. Journal of the American Chemical Society, 89(2), 366-367. Available at: [Link]

• Wikipedia contributors. (2023, November 29). Thorpe–Ingold effect. In Wikipedia, The Free Encyclopedia. Retrieved February 25, 2026, from [Link]

• Sheehan, J. C., & Beeson, J. H. (1967). α-Lactams. V. The Pyrolysis and Nucleophilic Cleavage of Spiro-α-lactams. Journal of the American Chemical Society, 89(2), 366-367. Available at: [Link]

• Bachrach, S. M. (2008). The gem-dimethyl effect revisited. The Journal of Organic Chemistry, 73(6), 2466-2468. Available at: [Link]

• Ladyzhnikov, I. P., Yudin, A. S., & Fershtat, L. L. (2018). Structural and kinetic regularities of thermal decomposition of gem-trinitromethylazoles in the liquid phase. Russian Chemical Bulletin, 67(8), 1435-1441. Available at: [Link]

• Pawłowski, M., Wojtasiewicz, K., Maurin, J. K., & Leniewski, A. (2007). The Thorpe-Ingold effect in cyclic imides. Part III. ARKIVOC, 2007(15), 134-144. Available at: [Link]

• Chem-Station. (2016, January 27). Thorpe-Ingold Effect. Chem-Station International Edition. Retrieved February 25, 2026, from [Link]

• Zhou, T., Chen, J., & Shi, B. F. (2024). Pd(II)-Catalyzed Desymmetrizing gem-Dimethyl C(sp3)–H Alkenylation/Aza-Wacker Cyclization Directed by PIP Auxiliary. Organic Letters. Available at: [Link]

• Hong, M., & Chen, E. Y. X. (2020). Geminal Dimethyl Substitution Enables Controlled Polymerization of Penicillamine-Derived b-Thiolactones and Reversed Depolymerization. Joule, 4(6), 1284-1300. Available at: [Link]

• Jung, M. E., & Piizzi, G. (2005). gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications. Chemical Reviews, 105(5), 1735-1766. Available at: [Link]

• Wróblewska, A., & Makuch, E. (2019). DSC traces (upper part) and DMA spectra (lower part) of the three ILs,... [Image]. In LOW FREQUENCY MECHANICAL SPECTROSCOPY STUDY OF THREE PYRROLIDINIUM BASED IONIC LIQUIDS. ResearchGate. Available at: [Link]

• Szelwicka, A., & Kulpinska, J. (2025). Thermal Characterisation and Toxicity Profile of Potential Drugs from a Class of Disubstituted Heterofused Triazinones. Molecules, 30(3), 568. Available at: [Link]

• Wang, Y., & Li, Z. (2006). New approaches to polysubstituted pyrroles and gamma-lactams based on nucleophilic addition of Ti(IV) enolates derived from alpha-diazo-beta-keto carbonyl compounds to N-tosylimines. The Journal of Organic Chemistry, 71(15), 5560-5564. Available at: [Link]

• Denmark, S. E. (2014). Thorpe-Ingold Effect. University of Illinois Urbana-Champaign. Available at: [Link]

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